9-Bromo-5-(3-fluorophenyl)-2-(furan-2-yl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine

• Molecular Formula: C20H14BrFN2O2
• Molecular Weight: 413.2 g/mol
• IUPAC Name: 9-bromo-5-(3-fluorophenyl)-2-(furan-2-yl)-5,10b-dihydro-1H-pyrazolo[1,5-c][1,3]benzoxazine
• InChI: InChI=1S/C20H14BrFN2O2/c21-13-6-7-18-15(10-13)17-11-16(19-5-2-8-25-19)23-24(17)20(26-18)12-3-1-4-14(22)9-12/h1-10,17,20H,11H2
• InChI Key: KZRUWMSYXHVGOU-UHFFFAOYSA-N
• SMILES: C1C2C3=C(C=CC(=C3)Br)OC(N2N=C1C4=CC=CO4)C5=CC(=CC=C5)F

Description

9-Bromo-5-(3-fluorophenyl)-2-(furan-2-yl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine is a synthetic compound that has gained significant attention in the field of medicinal chemistry. This compound has been shown to exhibit potent pharmacological properties and has potential applications in the treatment of various diseases.

Mechanism of Action

The exact mechanism of action of 9-Bromo-5-(3-fluorophenyl)-2-(furan-2-yl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine is not fully understood. However, it is believed to act by inhibiting various enzymes and signaling pathways involved in inflammation and tumor growth. The compound has also been shown to modulate neurotransmitter release, which may contribute to its potential therapeutic effects in neurological disorders.
Biochemical and Physiological Effects:
In vitro and in vivo studies have shown that this compound exhibits potent anti-inflammatory and analgesic effects. The compound has been shown to reduce the production of inflammatory mediators, such as prostaglandins and cytokines. It has also been shown to reduce pain sensitivity in various animal models. Additionally, the compound has been shown to exhibit antitumor activity by inhibiting tumor growth and inducing apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of 9-Bromo-5-(3-fluorophenyl)-2-(furan-2-yl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine is its high yield and purity, which makes it suitable for various research applications. The compound has also been shown to exhibit potent pharmacological properties, making it a promising candidate for drug development. However, one of the limitations of this compound is its limited solubility in aqueous solutions, which may affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for the research on 9-Bromo-5-(3-fluorophenyl)-2-(furan-2-yl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine. One of the potential applications of this compound is in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. Further research is needed to elucidate the exact mechanism of action of the compound and its potential therapeutic effects in these diseases. Additionally, the compound may have potential applications in the treatment of various types of cancer. Further studies are needed to investigate its antitumor activity and its potential use in combination with other anticancer agents. Finally, the compound may have potential applications in the development of novel anti-inflammatory and analgesic drugs. Further research is needed to investigate its pharmacokinetics and toxicity profile in preclinical and clinical studies.
Conclusion:
In conclusion, this compound is a synthetic compound that exhibits potent pharmacological properties. The compound has potential applications in the treatment of various diseases, including neurological disorders and cancer. Further research is needed to elucidate the mechanisms of action of the compound and its potential therapeutic effects. The compound's high yield and purity make it suitable for various research applications, but its limited solubility in aqueous solutions may affect its bioavailability and pharmacokinetics. Future research directions include investigating the compound's potential use in the development of novel drugs for various diseases.

Synthesis Methods

The synthesis of 9-Bromo-5-(3-fluorophenyl)-2-(furan-2-yl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine involves a multi-step process. The starting materials are commercially available, and the reaction conditions are straightforward. The synthesis involves the use of various reagents, including bromine, potassium carbonate, and palladium on carbon. The final product is obtained in high yield and purity, making it suitable for various research applications.

Scientific Research Applications

The compound 9-Bromo-5-(3-fluorophenyl)-2-(furan-2-yl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine has been extensively studied for its pharmacological properties. It has been shown to exhibit potent anti-inflammatory, analgesic, and antitumor activities. The compound has also been shown to have potential applications in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease.